Cas no 36623-66-2 (2-ethylsulfanylnaphthalene-1,4-dione)

• Product name: 2-ethylsulfanylnaphthalene-1,4-dione
• CAS No: 36623-66-2
• MF: C₁₂H₁₀O₂S
• MW: 218.2716
• CID: 1478501
• PubChem ID: 241362

2-ethylsulfanylnaphthalene-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 2-ethylsulfanylnaphthalene-1,4-dione
• NSC48648
• 2-ethylthio-1,4-naphthoquinone
• 2-Aethylmercapto-[1,4]naphthochinon
• GNF-Pf-2144
• AC1Q6B5N
• 2-(ethylsulfanyl)naphthalene-1,4-dione
• 2-ethylsulfanyl-[1,4]naphthoquinone
• CHEMBL531383
• AC1L6778
• SureCN2599376
• CTK1C4154
• NSC48648; 2-ethylthio-1,4-naphthoquinone; 2-Aethylmercapto-[1,4]naphthochinon; GNF-Pf-2144; AC1Q6B5N; 2-(ethylsulfanyl)naphthalene-1,4-dione; 2-ethylsulfanyl-[1,4]naphthoquinone; CHEMBL531383; AC1L6778; SureCN2599376; CTK1C4154;
• DTXSID90287020
• JTIVMHQHPSUHGV-UHFFFAOYSA-N
• 36623-66-2
• SCHEMBL2599376
• NSC-48648
• BDBM50430488

• Inchi： InChI=1S/C12H10O2S/c1-2-15-11-7-10(13)8-5-3-4-6-9(8)12(11)14/h3-7H,2H2,1H3
• InChI Key： JTIVMHQHPSUHGV-UHFFFAOYSA-N
• SMILES： CCSC1=CC(=O)C2=CC=CC=C2C1=O

Computed Properties

• Exact Mass: 218.0402
• Monoisotopic Mass: 218.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 34.14
• LogP: 2.70260